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Get Quote

Solubility Profile of Cefcapene Pivoxil Hydrochloride
Hydrate

The solubility of cefcapene pivoxil hydrochloride hydrate has been characterized in several solvents,

which is crucial for designing experimental formulations. The quantitative data is summarized in the table

below.

Table 1: Solubility of Cefcapene Pivoxil Hydrochloride Hydrate in Various Solvents

Solvent Solubility
Concentration
(mM)

Notes Source

DMSO 2 mg/mL ~3.22 mM Clear solution [1]

DMSO 50 mg/mL 80.37 mM Sonication recommended [2]

DMSO 100 mg/mL 160.74 mM Use fresh, moisture-absorbing

DMSO reduces solubility

[3]

DMSO 125 mg/mL 200.93 mM Hygroscopic DMSO has significant

impact; use newly opened

[4]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s523075?utm_src=pdf-body
https://www.smolecule.com/products/s523075?utm_src=pdf-interest
https://www.smolecule.com/products/s523075?utm_src=pdf-body
https://www.smolecule.com/products/s523075?utm_src=pdf-body
https://www.smolecule.com/products/s523075?utm_src=pdf-body
https://www.smolecule.com/products/s523075?utm_src=pdf-body
https://www.sigmaaldrich.com/BR/pt/product/sigma/sml2987?srsltid=AfmBOopfVYJl4BBN8J_W8GPioClZUmE1VYYuRL1R25j1OOGMMC0sghri
https://www.targetmol.com/compound/cefcapene%20pivoxil%20hydrochloride%20hydrate
https://www.selleckchem.com/products/cefcapene-pivoxil-hydrochloride.html
https://www.medchemexpress.com/cefcapene-pivoxil-hydrochloride-hydrate.html?srsltid=AfmBOoq0O9e0Y0FWWFJpCNa1xLe9_qNSwHY4vb03YhPzFY2CQhUhOQpv
https://www.smolecule.com/products/s523075?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Solvent Solubility
Concentration
(mM)

Notes Source

Water Sparingly soluble /

< 0.1 mg/mL

Insoluble Not suitable for direct aqueous

preparation

[4] [5]

Methanol Slightly soluble Information

missing

May require optimization [5]

Key Solubility Insights

DMSO is the Primary Solvent: The data consistently shows that DMSO is the best solvent for
preparing stock solutions of cefcapene pivoxil hydrochloride hydrate. However, the reported

solubility values vary, with a range from 2 mg/mL to 125 mg/mL. It is advisable to start with a lower
concentration and use sonication to aid dissolution [4] [2].

Limited Aqueous Solubility: The compound has very low solubility in water [4] [5]. For in vivo
experiments, it must first be dissolved in DMSO and then further diluted into an aqueous-based

vehicle, as outlined in the protocols below.
Solution Stability: The compound is reported to be unstable in solution [4]. Therefore, it is

recommended to prepare fresh solutions immediately before use and not to store them for extended
periods.

Detailed Experimental Protocols

Preparation of Stock Solutions in DMSO

This protocol is for creating concentrated stock solutions for in vitro studies.

Step 1: Pre-warm the DMSO to room temperature and ensure it is fresh and anhydrous, as
hygroscopic DMSO can significantly reduce solubility [4] [3].

Step 2: Calculate the required amount of cefcapene pivoxil hydrochloride hydrate to achieve your
desired stock concentration (e.g., 50 mg/mL or 100 mg/mL).

Step 3: Add the compound powder to a clean vial. Introduce the calculated volume of DMSO.
Step 4: Vortex the mixture thoroughly. To ensure complete dissolution, sonicate the solution in a

water bath sonicator for several minutes until the solution is clear [2].
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Step 5: Aliquot the stock solution to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for longer-term stability, though fresh preparation is always preferred [4].

Preparation of In Vivo Dosing Formulations

For animal studies, the DMSO stock solution must be diluted into a biocompatible vehicle. Below are two

established protocols.

Table 2: Protocols for Preparing In Vivo Formulations

Component
Protocol 1: Homogeneous
Suspension

Protocol 2: Clear
Solution

Protocol 3: Oil-Based
Solution

Step 1 N/A Take 100 μL DMSO

stock (e.g., 20.8
mg/mL)

Take 100 μL DMSO stock

(e.g., 20.8 mg/mL)

Step 2 Add 5 mg compound to 1 mL
of 0.5% CMC-Na

Add to 400 μL
PEG300, mix evenly

Add to 900 μL corn oil,
mix evenly

Step 3 Mix vigorously to form a
homogeneous suspension

Add 50 μL Tween 80,
mix evenly

-

Step 4 Ready for administration (5
mg/mL)

Add 450 μL Saline,
mix evenly

Ready for administration
(2.08 mg/mL)

Final Volume 1 mL 1 mL 1 mL

Final
Concentration

5 mg/mL 2.08 mg/mL 2.08 mg/mL

Appearance Homogeneous suspension Clear solution Clear solution

Key Source [3] [4] [4]

The following workflow outlines the decision process for selecting and preparing the appropriate

formulation:
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Start: Prepare Cefcapene
Pivoxil HCl Hydrate

Is the study in vitro?

In Vitro Protocol

- Use fresh, anhydrous DMSO
- Target concentration: 50-100 mg/mL

- Sonicate to dissolve
- Aliquot and store at -20°C

Yes

Is a clear solution required
for in vivo dosing?

No

Use Protocol 2 (Clear Solution)

- 10% DMSO
- 40% PEG300
- 5% Tween 80
- 45% Saline

Yes

Use Protocol 3 (Oil-Based)

- 10% DMSO
- 90% Corn Oil

Note: For longer-term studies

No, use oil-based

Use Protocol 1 (Suspension)

- 0.5% CMC-Na vehicle
- Directly suspend powder

- No DMSO required

No, use suspension

Click to download full resolution via product page

Experimental Considerations for Handling and Storage

Storage of Powder: The solid powder should be stored in a desiccated environment, under an inert

atmosphere, and at low temperatures (between -20°C and 2-8°C) to maintain stability [1] [5].
Avoid Aqueous Solutions: Do not attempt to directly dissolve the powder in water or saline, as it is

sparingly soluble. Always use the two-step method of creating a DMSO stock first [4] [5].
Dosing Volume Considerations: When administering to animals, ensure that the concentration of

DMSO in the final formulation is kept at a safe level (typically ≤10%) to avoid toxicity [4].
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Conclusion

Successful experimentation with cefcapene pivoxil hydrochloride hydrate relies on understanding its

solubility profile and carefully following the prepared protocols. The key is to use DMSO as the primary

solvent for stock solutions and then select an appropriate in vivo vehicle based on the requirements of your

specific study. Always prioritize the preparation of fresh solutions to ensure compound stability and

experimental reproducibility.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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